Cas no 62581-87-7 (2-Propanol, 1-(2,4-dichlorophenoxy)-3-(1-methylethoxy)-)

• Product Name: 2-Propanol, 1-(2,4-dichlorophenoxy)-3-(1-methylethoxy)-
• CAS No: 62581-87-7
• MF: C₁₂H₁₆Cl₂O₃
• MW: 279.159642219543
• CID: 439348
• PubChem ID: 71384991
• Update Time: 2025-04-19

2-Propanol, 1-(2,4-dichlorophenoxy)-3-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(2,4-dichlorophenoxy)-3-(1-methylethoxy)-
• 1-(2,4-dichlorophenoxy)-3-propan-2-yloxypropan-2-ol
• DTXSID00807238
• 62581-87-7
• 1-(2,4-Dichlorophenoxy)-3-[(propan-2-yl)oxy]propan-2-ol

• Inchi： 1S/C12H16Cl2O3/c1-8(2)16-6-10(15)7-17-12-4-3-9(13)5-11(12)14/h3-5,8,10,15H,6-7H2,1-2H3
• InChI Key： VHPJPMXXXYSOHY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(COC(C)C)O)Cl

Computed Properties

• Exact Mass: 278.04778
• Monoisotopic Mass: 278.0476498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69